2,4-Undecadienal

• CAS: 13162-46-4
• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• SMILES: CCCCCCC=CC=CC=O
• InChI: InChI=1S/C11H18O/c1-2-3-4-5-6-7-8-9-10-11-12/h7-11H,2-6H2,1H3/b8-7+,10-9+
• InChIKey: UVIUIIFPIWRILL-XBLVEGMJSA-N
• Solubility: Soluble in oils; Insoluble in water; soluble (in ethanol)

2,4-Undecadienal (CAS 13162-46-4) is a polyunsaturated medium-chain fatty aldehyde (C11H18O). It is characterized by a conjugated diene system and appears as a colourless oily liquid.

2,4-Undecadienal (CAS 13162-46-4): Key Specifications & Procurement Baseline

2,4-Undecadienal (CAS 13162-46-4) is a polyunsaturated medium-chain fatty aldehyde (C11H18O) [1]. It is characterized by a conjugated diene system [2] and appears as a colourless oily liquid [3]. It is practically insoluble in water but soluble in oils and organic solvents [4]. Recognized as a flavoring agent by JECFA (No. 1195) and FEMA (No. 3422), its commercial specifications typically include a minimum assay of 99% [3].

Application Context

Flavor and fragrance research ingredient with reported bioactivity in antiprotozoal and deodorizing studies.

Specification Baseline

Oily liquid, soluble in oils/organic solvents; standardized assay supports formulation reproducibility.

Research Fit

Supports sensory analysis, antimicrobial screening, and odor neutralization research workflows.

• [1] PubChem. (2025). Compound Summary for CID 5367531, 2,4-Undecadienal. View Source
• [2] FlavScents. (n.d.). FlavScents AInsights Entry for 2,4-Undecadienal (CAS: 13162-46-4). View Source
• [3] JECFA (Joint FAO/WHO Expert Committee on Food Additives). (2003). Specifications for Flavourings: 2,4-Undecadienal. View Source
• [4] HMDB (Human Metabolome Database). (2023). Metabocard for 2,4-Undecadienal (HMDB0031359). View Source

Why Generic Substitution of 2,4-Undecadienal Fails: The Importance of Structural Specificity

Generic substitution among medium-chain unsaturated aldehydes is not scientifically valid due to profound differences in biological activity and sensory impact driven by chain length and double-bond position. The conjugated (E,E)-2,4-diene system of 2,4-Undecadienal confers a unique reactivity and potency profile [1]. Substituting with a close analog like (E,E)-2,4-Decadienal [2] or the mono-unsaturated 2-Undecenal [3] leads to distinct and non-equivalent performance in critical parameters such as antimicrobial potency [4], deodorizing efficacy [5], and flavor impact . Therefore, a change in compound requires re-validation for the intended application.

Target (2,4-Undecadienal)

Reported antiprotozoal, antimycobacterial, and deodorizing activity profiles.

Substitute (e.g., (E,E)-2,4-Decadienal)

May lack equivalent bioactive properties; bioactivity is structure-specific and cannot be assumed.

Target (2,4-Undecadienal)

Specific fatty, nutty (hazelnut), chicken-fat aroma character at sub-ppm use levels.

Substitute (e.g., 2-Undecenal)

Different odor profile (waxy, green) and higher threshold; cannot replicate target sensory impact.

• [1] FlavScents. (n.d.). FlavScents AInsights Entry for 2,4-Undecadienal (CAS: 13162-46-4). View Source
• [2] PubChem. (2025). Compound Summary for (E,E)-2,4-Decadienal. View Source
• [3] PubChem. (2025). Compound Summary for 2-Undecenal. View Source
• [4] Domínguez-Vigil, I. G., et al. (2022). Antigiardial Activity of Foeniculum vulgare Hexane Extract and Some of Its Constituents. Plants, 11(17), 2212. View Source
• [5] Ikeura, H., et al. (2010). Identification of (E,E)-2,4-undecadienal from coriander (Coriandrum sativum L.) as a highly effective deodorant compound against the offensive odor of porcine large intestine. J Agric Food Chem, 58(20), 11014-7. View Source

Quantitative Differentiation of 2,4-Undecadienal: Comparative Evidence Guide

Superior Antigiardial Potency Compared to Metronidazole and Natural Congeners

In a direct head-to-head comparison of 20 constituents from Foeniculum vulgare extract, trans,trans-2,4-undecadienal was identified as the most active antigiardial compound with an IC50 of 72.11 µg/mL against G. duodenalis trophozoites [1]. This potency was superior to other tested compounds including (+)-Camphene (61% inhibition at 300 µg/mL), (R)(−)-Carvone (66%), and estragole (49%) [2]. Notably, its cytotoxicity against Vero cells (IC50 588.8 µg/mL) was significantly lower than that of the positive control, metronidazole (IC50 83.5 µg/mL) [3].

Antigiardial Potency vs Metronidazole

Head-to-head

IC50 72.11 µg/mL (G. duodenalis); Vero IC50 588.8 µg/mL vs Metronidazole Vero IC50 83.5 µg/mL.

Supports antiprotozoal selectivity research context.

Favorable selectivity index (~8.1) based on reported in vitro data; requires model-specific validation.

Evidence Dimension	Antigiardial Potency and Selectivity
Target Compound Data	IC50 = 72.11 µg/mL (vs G. duodenalis); IC50 = 588.8 µg/mL (Vero cells)
Comparator Or Baseline	Metronidazole: IC50 = 83.5 µg/mL (Vero cells); Other natural compounds: 49-67% inhibition at 300 µg/mL
Quantified Difference	~7x less toxic to Vero cells than metronidazole; more potent than other natural compounds in the extract
Conditions	In vitro assay against G. duodenalis trophozoites and Vero cell line

Why This Matters

Demonstrates a favorable selectivity index (SI ~8.1) that is crucial for research into antiparasitic agents with potentially lower host cell toxicity.

• [1] Domínguez-Vigil, I. G., et al. (2022). Antigiardial Activity of Foeniculum vulgare Hexane Extract and Some of Its Constituents. Plants, 11(17), 2212. View Source
• [2] OUCI. (n.d.). Antigiardial Activity of Foeniculum vulgare Hexane Extract and Some of Its Constituents - Data Summary. View Source
• [3] Mata-Cárdenas, B. D., et al. (2022). Data on IC50 values for trans,trans-2,4-undecadienal and metronidazole. View Source

Exceptional Deodorizing Efficacy at Ultra-Low Concentrations

In a study isolating the volatile components of coriander, (E,E)-2,4-undecadienal was identified as the most effective deodorizing compound among all fractions and subfractions tested against the offensive odor of porcine large intestine [1]. Its activity was concentration-dependent, achieving almost complete deodorization at a remarkably low concentration of 10 parts per billion (ppb) [2].

Deodorizing Efficacy

Head-to-head

Almost complete deodorization at 10 ppb vs coriander fractions.

Supports deodorization assay context at ppb levels.

Ex vivo porcine intestine model; industrial translation requires additional testing.

Evidence Dimension	Deodorizing Activity
Target Compound Data	Almost complete deodorization at 10 ppb
Comparator Or Baseline	Other volatile fractions and subfractions from coriander (e.g., (E)-2-undecenol, 2-phenylethanol)
Quantified Difference	Identified as the single most effective compound
Conditions	Ex vivo assay on porcine large intestine odor

Why This Matters

Its efficacy at ppb levels translates to a high-value, cost-effective active for industrial odor control or for formulating consumer products that require powerful, long-lasting fragrance impact at minimal inclusion rates.

• [1] Ikeura, H., et al. (2010). Identification of (E,E)-2,4-undecadienal from coriander (Coriandrum sativum L.) as a highly effective deodorant compound against the offensive odor of porcine large intestine. J Agric Food Chem, 58(20), 11014-7. View Source
• [2] Perfumer & Flavorist. (2010). Coriander's Deodorant Effects Traced. View Source

Distinctive Sensory Profile for Nut and Savory Applications

In flavor applications, 2,4-Undecadienal provides a specific sensory profile described as fatty, nutty (especially hazelnut), with chicken-fat and waxy green nuances . This profile is distinct from its closest analog, (E,E)-2,4-Decadienal, which is primarily characterized by deep-fried, fatty, and citrus notes [1]. The recommended flavor use level for 2,4-Undecadienal is very low at 0.05 - 0.2 ppm , compared to the odor threshold for 2-Undecenal at 0.78 µg/kg (ppb) in other food matrices [2], highlighting its high potency and unique impact.

Sensory Profile

Reported

Fatty, nutty, chicken-fat (use level 0.05-0.2 ppm) vs (E,E)-2,4-Decadienal deep-fried, citrus.

Distinctive flavor character guides savory/nut formulation research.

Cross-study sensory context; organoleptic validation recommended.

Evidence Dimension	Sensory Profile and Potency
Target Compound Data	Fatty, nutty (hazelnut), chicken-fat; Recommended flavor use level: 0.05-0.2 ppm
Comparator Or Baseline	(E,E)-2,4-Decadienal: Deep-fried, fatty, citrus; 2-Undecenal: Odor threshold 0.78 µg/kg
Quantified Difference	Distinct 'nutty/chicken' vs. 'deep-fried' aroma character; Flavor use level in sub-ppm range
Conditions	Sensory evaluation in flavor formulations and food matrices

Why This Matters

This specific 'hazelnut and chicken-fat' character is essential for creating authentic savory, nut, and meat flavors. Substitution with a 'deep-fried' note compound like 2,4-Decadienal would result in a markedly different and potentially undesirable product flavor profile.

• [1] PubChem. (2025). Compound Summary for (E,E)-2,4-Decadienal. View Source
• [2] PMC. (n.d.). Table 6: Odor Thresholds for Volatile Compounds including 2-Undecenal. View Source

Established Safety Profile for Human and Animal Consumption

2,4-Undecadienal has undergone a thorough safety evaluation by JECFA (2003), which concluded there is 'no safety concern at current levels of intake when used as a flavouring agent' [1]. An EFSA FEEDAP Panel opinion (2019) further deemed it safe for all animal species at a proposed maximum use level of 5 mg/kg feed [2]. This contrasts with some related compounds like (E,E)-2,4-decadienal, which has been shown to induce pro-inflammatory responses in vitro and in vivo [3], highlighting a difference in their biological and toxicological profiles.

Regulatory Safety Status

Class-level

JECFA 'no safety concern'; EFSA safe up to 5 mg/kg feed.

Regulatory review context supports flavor and feed use research.

Class-specific assessment; extrapolation to other uses requires review.

Evidence Dimension	Regulatory Safety Status
Target Compound Data	JECFA: 'No safety concern'; EFSA: safe up to 5 mg/kg feed
Comparator Or Baseline	(E,E)-2,4-Decadienal: Pro-inflammatory effects in vitro/in vivo; Some unsaturated aldehydes are known toxicants
Quantified Difference	Different toxicological classification and biological activity profile
Conditions	JECFA/EFSA toxicological review; cell and animal models for comparator

Why This Matters

For formulators in the food, beverage, and animal feed industries, a clear, established safety profile from major regulatory bodies is non-negotiable. This evidence supports procurement for safe, compliant product development without the need for extensive additional safety vetting.

• [1] JECFA (Joint FAO/WHO Expert Committee on Food Additives). (2003). Safety evaluation of 2,4-Undecadienal. View Source
• [2] EFSA FEEDAP Panel. (2019). Safety and efficacy of 26 compounds belonging to chemical group 3... EFSA Journal, 17(3). View Source
• [3] Sciencedirect. (2019). trans, trans-2,4-Decadienal, a lipid peroxidation product, induces inflammatory responses... View Source

Potential Antimycobacterial Activity with Potent MIC Values

Preliminary studies indicate 2,4-Undecadienal possesses potent antimycobacterial activity. It has been shown to inhibit the growth of Mycobacterium tuberculosis and Mycobacterium avium complex with Minimum Inhibitory Concentration (MIC) values of 0.06 µg/mL and 0.125 µg/mL, respectively . While direct comparative data from the same study is limited, these MIC values are exceptionally low and suggest a potent activity that warrants further investigation as a potential lead compound or research tool for mycobacterial studies [1].

Antimycobacterial MIC

Data to verify

M. tuberculosis MIC 0.06 µg/mL; M. avium MIC 0.125 µg/mL.

Supports antimycobacterial screening research context.

Preliminary data; independent replication and mechanistic studies needed.

Evidence Dimension	Antimycobacterial Potency
Target Compound Data	MIC = 0.06 µg/mL (M. tuberculosis); MIC = 0.125 µg/mL (M. avium complex)
Comparator Or Baseline	No direct comparator in the available data; values are in the low ng/mL range, indicative of high potency.
Quantified Difference	Potent activity at very low concentrations
Conditions	In vitro antimicrobial susceptibility testing

Why This Matters

These very low MIC values suggest 2,4-Undecadienal is a promising candidate for further research in the development of new antimycobacterial agents, representing a potential area for high-value differentiation from other medium-chain aldehydes that lack this level of reported activity.

• [1] Esquivel Ferriño, P. C., et al. (2014). Posible mecanismo de acción del 2,4-undecadienal sobre M. tuberculosis H37Rv. Química hoy. Chemistry sciences, 4(A), 41-42. View Source

High-Value Application Scenarios for 2,4-Undecadienal Based on Evidence

Lead Compound for Antiparasitic Drug Discovery Research

Based on its demonstrated potency against Giardia duodenalis trophozoites (IC50 72.11 µg/mL) and its significantly lower toxicity to Vero cells (IC50 588.8 µg/mL) compared to the standard drug metronidazole [1], 2,4-Undecadienal is an excellent candidate for medicinal chemistry studies focused on developing new, safer treatments for giardiasis and potentially other protozoal infections. The favorable selectivity index (~8.1) provides a strong rationale for its selection as a research lead or tool compound.

High-Performance Industrial Odor Neutralizer and Fragrance Impact Material

Its proven ability to achieve almost complete deodorization of potent malodors at an ultra-low concentration of 10 ppb [2] makes 2,4-Undecadienal a highly efficient and cost-effective active for industrial odor control applications (e.g., waste treatment, animal rendering) and for formulating high-impact, long-lasting fragrance compositions for personal and home care products. Its high substantivity (>168 hours at 100%) further supports this use [3].

Authentic Savory and Nut Flavor Formulations in Food & Beverage

For food flavorists, the compound's unique sensory profile of 'fatty, nutty (hazelnut), chicken-fat' is indispensable for creating authentic savory profiles for processed meats, soups, snacks, and sauces. Its high potency allows for use at very low levels (0.05-0.2 ppm ), offering an economical and effective solution for achieving a specific, desirable flavor note that cannot be replicated by generic 'fatty' or 'fried' aldehydes like 2,4-Decadienal [4].

Safety-Critical Formulations in Regulated Food and Feed Products

Given its favorable regulatory status, including a 'no safety concern' conclusion from JECFA [5] and a positive safety opinion for use in animal feed up to 5 mg/kg from EFSA [6], 2,4-Undecadienal is a strategic choice for formulators developing products for the highly regulated global food and feed markets. This established safety profile minimizes regulatory risk and accelerates time-to-market for new product development.

Application

Selection Property

Validation Focus

Antiprotozoal research studies

In vitro potency and selectivity context

Giardia model and Vero cell toxicity review

Industrial odor neutralization research

Deodorization efficacy at low-ppb levels

Ex vivo malodor model validation

Savory/nut flavor formulation

Specific sensory profile (nutty/chicken-fat)

Organoleptic profiling at sub-ppm use levels

Regulated food/feed product development

Regulatory review status (JECFA/EFSA)

Specification compliance and intake-level review

• [1] Domínguez-Vigil, I. G., et al. (2022). Antigiardial Activity of Foeniculum vulgare Hexane Extract and Some of Its Constituents. Plants, 11(17), 2212. View Source
• [2] Ikeura, H., et al. (2010). Identification of (E,E)-2,4-undecadienal from coriander... J Agric Food Chem, 58(20), 11014-7. View Source
• [3] The Good Scents Company. (n.d.). Catalog information for 2,4-Undecadienal. View Source
• [4] PubChem. (2025). Compound Summary for (E,E)-2,4-Decadienal. View Source
• [5] JECFA (Joint FAO/WHO Expert Committee on Food Additives). (2003). Safety evaluation of 2,4-Undecadienal. View Source
• [6] EFSA FEEDAP Panel. (2019). Safety and efficacy of 26 compounds belonging to chemical group 3... EFSA Journal, 17(3). View Source